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Compound of Interest

Compound Name: 2-(Methyldithio)isobutyraldehyde

Cat. No.: B1585464 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 2-
(Methyldithio)isobutyraldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Methyldithio)isobutyraldehyde, also known as 2-methyl-2-(methyldisulfanyl)propanal, is

an organic disulfide compound with applications in organic synthesis and as a flavoring agent.

[1][2] A thorough understanding of its physical characteristics is essential for its application in

research, particularly in drug development and materials science where precise properties

influence reaction kinetics, formulation, and stability. This guide provides a consolidated

overview of the known physical properties of 2-(Methyldithio)isobutyraldehyde, outlines

standard experimental protocols for their determination, and presents a logical framework for

understanding these characteristics.

Chemical Identity
IUPAC Name: 2-methyl-2-(methyldisulfanyl)propanal[3]

Synonyms: 2-(Methyldithio)isobutyraldehyde, 2-methyl-2-(methyldithio)propanal[3]

CAS Number: 67952-60-7[3]

Molecular Formula: C₅H₁₀OS₂[3]
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Molecular Weight: 150.26 - 150.3 g/mol [1][2][3]

Physical and Chemical Properties
The physical state of 2-(Methyldithio)isobutyraldehyde is described as a colorless to pale

yellow liquid.[1][2][3] It is recognized for its utility as a sulfur source in the synthesis of complex

sulfur-containing molecules, which are significant in pharmaceuticals and agrochemicals.[1]

Quantitative Data Summary
The following table summarizes the key quantitative physical characteristics of 2-
(Methyldithio)isobutyraldehyde.

Property Value Notes Source(s)

Molecular Weight 150.26 - 150.3 g/mol [1][2][3]

Boiling Point 41 - 43 °C
At unspecified

pressure.
[1]

46.00 °C At 1.00 mm Hg. [3]

Melting Point 80.00 to 83.00 °C At 760.00 mm Hg. [3]

Density 1.09 g/mL (Lit.) [1]

1.095 - 1.100 [3]

Refractive Index n20/D 1.515 - 1.535 [1]

1.512 - 1.522 [3]

Solubility
Very slightly soluble in

water.
[2][3]

Soluble in alcohol and

oils.
[2][3]

Experimental Protocols
While specific experimental records for the determination of 2-
(Methyldithio)isobutyraldehyde's physical properties are not detailed in the available
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literature, the following are standard methodologies employed for such characterizations.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

small quantities of a liquid.[4][5]

Sample Preparation: A few milliliters of the liquid are placed in a small test tube. A capillary

tube, sealed at one end, is inverted and placed within the test tube containing the sample.[4]

Apparatus Setup: The test tube assembly is attached to a thermometer. The entire setup is

then immersed in a Thiele tube containing a high-boiling point liquid, such as mineral oil.[5]

[6]

Heating: The side arm of the Thiele tube is gently and uniformly heated.[6]

Observation: As the temperature rises, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube. At this point, heating is discontinued.[4][6]

Measurement: The temperature at which the liquid just begins to enter the capillary tube

upon cooling is recorded as the boiling point.[5]

Melting Point Determination (Capillary Method)
For compounds that are solid at room temperature, the capillary method is a standard for

determining the melting point.[3]

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

capillary tube to a height of about 3 mm.[7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically

consists of a heated metal block or an oil bath, in close proximity to a high-accuracy

thermometer.[2][3]

Heating: The apparatus is heated at a controlled rate. A preliminary, rapid heating can be

done to find an approximate melting point. For an accurate measurement, the temperature

should be raised slowly, at a rate of about 1-2°C per minute, as it approaches the expected

melting point.[2][8]
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Observation and Measurement: The temperature at which the substance begins to melt and

the temperature at which it becomes completely liquid are recorded. This range is the

melting point of the substance.[3]

Density Measurement (Pycnometer or Gravimetric
Method)
The density of a liquid can be accurately determined by measuring the mass of a known

volume.

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is

measured using an analytical balance.[9][10]

Volume Measurement: A precise volume of the liquid is added to the graduated cylinder.[10]

Mass of Liquid and Container: The combined mass of the liquid and the container is

measured.[10]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume

(Density = Mass/Volume).[9] This procedure should be repeated multiple times to ensure

accuracy.[10]

Refractive Index Measurement (Digital Refractometer)
A digital refractometer provides a rapid and precise measurement of a liquid's refractive index.

Calibration: The instrument is calibrated, typically with distilled water.

Sample Application: A small volume (0.5 to 1 mL) of the liquid sample is placed on the prism

of the refractometer.

Measurement: The instrument automatically measures the refractive index based on the

principle of total internal reflection. The reading is digitally displayed, often along with the

temperature at which the measurement was taken.

Solubility Determination
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A qualitative assessment of solubility in various solvents is a fundamental characteristic.

Sample and Solvent: A small, measured amount of the solute (e.g., 25 mg) is placed in a test

tube.[11]

Addition of Solvent: A small volume of the solvent (e.g., 0.75 mL of water) is added in

portions.[11]

Observation: The mixture is vigorously agitated after each addition. The substance is

classified as soluble if it forms a homogeneous solution, and insoluble if it remains as a

separate phase.[1][11]

pH Measurement: If the compound is water-soluble, the pH of the solution can be tested with

litmus paper to identify acidic or basic properties.[1]

Logical Relationships of Physical Characteristics
The interplay of a molecule's structure and its physical properties is a core concept in

chemistry. The following diagram illustrates the logical relationships between the structural

features of 2-(Methyldithio)isobutyraldehyde and its observed physical characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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